Cas no 1444006-57-8 (Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone, 4,9-dibromo-2,7-didodecyl-)

• Product Name: Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone, 4,9-dibromo-2,7-didodecyl-
• CAS No: 1444006-57-8
• MF: C₃₈H₅₂Br₂N₂O₄
• MW: 760.6385
• CID: 4518410
• PubChem ID: 139034921
• Update Time: 2025-06-20

Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone, 4,9-dibromo-2,7-didodecyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone, 4,9-dibromo-2,7-didodecyl-
• EN300-37153628
• 2,9-dibromo-6,13-didodecyl-6,13-diazatetracyclo[6.6.2.0^{4,16}.0^{11,15}]hexadeca-1,3,8(16),9,11(15)-pentaene-5,7,12,14-tetrone
• NDI12-2Br
• 1444006-57-8
• Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone,4,9-dibromo-2,7-didodecyl-
• 4,9-Dibromo-2,7-didodecylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone

• Inchi： 1S/C38H52Br2N2O4/c1-3-5-7-9-11-13-15-17-19-21-23-41-35(43)27-25-30(40)34-32-28(26-29(39)33(31(27)32)37(41)45)36(44)42(38(34)46)24-22-20-18-16-14-12-10-8-6-4-2/h25-26H,3-24H2,1-2H3
• InChI Key： DADBAPPNAHMIMX-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C2C(N(C(C3=C(C([H])=C4C(N(C(C=1C4=C32)=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)Br)=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 760.22733 g/mol
• Monoisotopic Mass: 758.22938 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 46
• Rotatable Bond Count: 22
• Complexity: 929
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.7
• Topological Polar Surface Area: 74.8
• Molecular Weight: 760.6

Additional information on Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone, 4,9-dibromo-2,7-didodecyl-

Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone, 4,9-dibromo-2,7-didodecyl- (CAS No. 1444006-57-8): A Comprehensive Overview

Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone, specifically the derivative 4,9-dibromo-2,7-didodecyl-Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone (CAS No. 1444006-57-8), represents a fascinating compound with significant potential in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the class of phenanthrolines and tetrones, which are known for their unique structural and electronic properties. The introduction of bromine and dodecyl substituents further enhances its utility in various applications.

The structure of Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone is characterized by a fused system of benzene and phenanthroline rings. The presence of multiple double bonds and oxygen atoms in the tetrone moiety imparts significant reactivity and makes it a valuable scaffold for chemical modifications. The addition of bromine atoms at the 4 and 9 positions increases its electrophilicity, making it a potent electrophile in various organic transformations. Meanwhile, the introduction of didodecyl groups at the 2 and 7 positions enhances its solubility in non-polar solvents and improves its stability under various conditions.

In recent years, this compound has garnered attention due to its potential applications in medicinal chemistry. The unique structural features of Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone make it an ideal candidate for designing novel bioactive molecules. For instance, its ability to interact with biological targets such as enzymes and receptors has been explored in the development of new therapeutic agents. The brominated derivative further extends these possibilities by allowing for selective functionalization at specific sites.

One of the most intriguing aspects of this compound is its role as a building block in supramolecular chemistry. The presence of multiple reactive sites allows for the formation of complex supramolecular structures through non-covalent interactions such as hydrogen bonding and π-stacking. These properties have been exploited in the design of molecular receptors and sensors that can selectively bind to specific analytes. The didodecyl groups also contribute to the compound's ability to self-assemble into micellar structures, which have potential applications in drug delivery systems.

The pharmaceutical industry has shown particular interest in derivatives of Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone. Researchers have investigated its potential as an antitumor agent due to its ability to induce apoptosis in cancer cells. Preliminary studies have demonstrated that the brominated derivative can inhibit the growth of various cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival. Additionally, its ability to generate reactive oxygen species has been explored as a mechanism for inducing oxidative stress in cancer cells.

The synthesis of 4,9-dibromo-2,7-didodecyl-Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the parent phenanthroline core through cyclization reactions. Subsequent functionalization with bromine atoms is achieved using halogenation reagents under controlled conditions. Finally，the introduction of didodecyl groups is carried out through alkylation reactions using appropriate alkylating agents.

The chemical properties of this compound make it a versatile tool for synthetic chemists. Its reactivity towards nucleophiles allows for further derivatization into more complex molecules with tailored properties. For example，the bromine atoms can be replaced with other functional groups such as amines or thiols through nucleophilic substitution reactions，opening up new avenues for drug discovery.

The solubility profile of 4，9-dibromo-2，7-didodecyl-Benzo[lmn][3，8]phenanthroline-1，3，6，8(2H，7H)-tetrone is another important consideration for its applications。The didodecyl groups enhance its solubility in organic solvents such as dichloromethane and tetrahydrofuran (THF)，making it easier to handle in synthetic protocols。However，its solubility in water remains limited，which may require additional modifications for applications that require aqueous environments。

In conclusion，Benzo[lmn][3，8]phenanthroline-1，3，6，8(2H，7H)-tetrone, particularly its derivative 4，9-dibromo-2，7-didodecyl-Benzo[lmn][3，8]phenanthroline-1，3，6，8(2H，7H)-tetrone, represents a promising compound with diverse applications in chemical biology and pharmaceutical research。Its unique structural features、reactivity、and solubility profile make it an invaluable tool for designing novel bioactive molecules、supramolecular structures、and drug delivery systems。Further research is warranted to fully explore its potential in these fields。